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Synthesis, and Applications in Drug Discovery

Authored by a Senior Application Scientist
Introduction: The Strategic Value of a Substituted
Pyridine
In the landscape of modern medicinal chemistry and drug development, the pyridine scaffold

remains a cornerstone of molecular design. Its unique electronic properties, ability to engage in

hydrogen bonding, and metabolic stability make it a privileged structure in a vast array of

therapeutics. Within this class, 5-Isopropylpyridin-2-amine (CAS No: 603310-75-4) emerges

as a particularly valuable building block.[1] This guide provides an in-depth technical overview

for researchers, scientists, and drug development professionals, covering its commercial

availability, key chemical properties, a robust synthetic protocol, and its strategic application in

the synthesis of complex, biologically active molecules.

The strategic placement of the amino group at the 2-position and the isopropyl moiety at the 5-

position creates a molecule with distinct reactivity and structural characteristics. The amino

group serves as a versatile handle for a wide range of chemical transformations, including

amide bond formation, N-arylation, and the construction of fused heterocyclic systems.[2][3]

The isopropyl group, a lipophilic and sterically defined substituent, can be crucial for

modulating pharmacokinetic properties or for specific interactions within a biological target's

binding pocket.
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Physicochemical and Spectroscopic Profile
A thorough understanding of a compound's physical and chemical properties is fundamental to

its effective use in synthesis and research. The key properties of 5-Isopropylpyridin-2-amine
are summarized below.

Property Value Source

CAS Number 603310-75-4 [1][4][5]

Molecular Formula C₈H₁₂N₂ [1][4][6]

Molecular Weight 136.19 g/mol [1][4][5]

Boiling Point ~253 °C at 760 mmHg [1][6]

Density ~1.008 g/cm³ [1][6]

Flash Point ~130 °C [1][6]

IUPAC Name 5-propan-2-ylpyridin-2-amine [1]

Spectroscopic Characterization Insights
While specific spectra for this exact compound are proprietary to suppliers, based on the

structure and data for analogous 2-aminopyridines, the following spectroscopic signatures can

be expected:

¹H NMR: The proton spectrum will feature distinct signals for the isopropyl group (a septet

and a doublet) and three protons in the aromatic region corresponding to the pyridine ring,

with coupling constants indicative of their relative positions. The amine protons will typically

appear as a broad singlet.

¹³C NMR: The carbon spectrum will show eight distinct signals, including those for the

isopropyl group and the five carbons of the pyridine ring.

IR Spectroscopy: Key vibrational modes will include N-H stretching bands for the primary

amine in the 3300-3500 cm⁻¹ region and C=N/C=C stretching vibrations characteristic of the

pyridine ring.[7]
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Mass Spectrometry: The compound's molecular ion peak (M+) would be observed at m/z

136.10, consistent with its exact mass.[6]

Commercial Availability and Procurement
5-Isopropylpyridin-2-amine is readily available as a research chemical from various

specialized suppliers. It is typically offered in research-grade purities, suitable for use in

discovery and process development laboratories. When procuring this material, it is crucial to

note that it is intended for professional research and manufacturing use only and not for

consumer or medical applications.[4]

Supplier Purity
Available
Quantities

CAS Number

Sigma-Aldrich (Merck) Varies by listing
Gram to multi-gram

scale
603310-75-4

American Elements
Can be produced to

high purity

Research and bulk

quantities
603310-75-4[1]

CP Lab Safety 97% 1 gram 603310-75-4[4]

Sunway Pharm Ltd 97% 1g, 5g 603310-75-4[5]

Echemi (Trader)
Industrial/Pharmaceuti

cal Grade
Varies 603310-75-4[6]

Synthesis Protocol: A Practical Approach
While commercially available, understanding the synthesis of 5-Isopropylpyridin-2-amine is

valuable for custom synthesis needs or for developing derivatives. A robust and common

method for preparing substituted 2-aminopyridines is through a nucleophilic aromatic

substitution (SₙAr) reaction on a corresponding 2-halopyridine precursor. The electron-

withdrawing nature of the pyridine nitrogen activates the 2-position for nucleophilic attack.

The workflow below outlines the synthesis from the readily available 2-chloro-5-

isopropylpyridine.
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Start: 2-Chloro-5-isopropylpyridine

SₙAr Reaction
(Chichibabin-type)

 Add to reactor

Reagents:
- Sodium Amide (NaNH₂)

- Anhydrous Toluene
- Liquid Ammonia (optional catalyst)

 Introduce

Aqueous Workup
- Quench with H₂O

- Extract with Ethyl Acetate

 Reaction mixture

Purification
- Silica Gel Column Chromatography

 Crude product

Characterization
- NMR
- MS
- IR

 Purified fractions

Final Product:
5-Isopropylpyridin-2-amine

 Verified Structure
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5-Isopropylpyridin-2-amine
(Building Block)

Reaction 1
(e.g., Buchwald-Hartwig

 or Suzuki Coupling)

 Introduce
 R-X

Functionalized Intermediate

Reaction 2
(e.g., Amide Coupling)

 Introduce
 R'-COOH

Complex API
(e.g., Kinase Inhibitor)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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